2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide

• Molecular Formula: C12H19N3O3S
• Molecular Weight: 285.36 g/mol
• IUPAC Name: 2-amino-N-methyl-4-methylsulfonyl-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C12H19N3O3S/c1-15(9-10-4-3-6-14-8-10)12(16)11(13)5-7-19(2,17)18/h3-4,6,8,11H,5,7,9,13H2,1-2H3
• InChI Key: LEOFMKHVPHEDBM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CN=CC=C1)C(=O)C(CCS(=O)(=O)C)N

Description

2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide is a synthetic small molecule characterized by a butanamide backbone modified with a methanesulfonyl group at the 4-position, an amino group at the 2-position, and N-methyl-N-(pyridin-3-ylmethyl) substituents. Its structure combines sulfonamide and pyridine moieties, which are common in bioactive compounds targeting enzymes or receptors.

Preparation Methods

Structural and Functional Overview

The compound’s structure (C₁₂H₂₁Cl₂N₃O₃S, MW: 358.28 g/mol) features:

• A central butanamide core ($$ \text{-N-C(=O)-C-} $$) with a methanesulfonyl group ($$ \text{-SO}2\text{CH}3 $$) at position 4.
• An amino group ($$ \text{-NH}_2 $$) at position 2.
• N-methyl and N-(pyridin-3-ylmethyl) substituents on the amide nitrogen.
  This arrangement necessitates sequential protection, coupling, and sulfonation steps to avoid side reactions and ensure regioselectivity.

Synthetic Pathways and Methodologies

Retrosynthetic Analysis

The target molecule can be deconstructed into three key fragments:

• 4-Methanesulfonyl-2-aminobutanoic acid : Provides the sulfonylated backbone.
• N-Methyl-N-(pyridin-3-ylmethyl)amine : Introduces the tertiary amine substituents.
• Coupling reagents : Facilitate amide bond formation.

Stepwise Synthesis

Formation of the Butanamide Backbone

The synthesis begins with 4-methanesulfonyl-2-aminobutanoic acid , which can be prepared via sulfonation of 2-aminobut-3-enoic acid using methanesulfonyl chloride ($$ \text{CH}3\text{SO}2\text{Cl} $$) in the presence of a base such as pyridine. The reaction proceeds via nucleophilic acyl substitution, yielding the sulfonylated intermediate (Scheme 1).

Reaction Conditions :

• Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF).
• Temperature: 0–25°C.
• Molar ratio: $$ \text{CH}3\text{SO}2\text{Cl} : \text{2-aminobut-3-enoic acid} = 1.2:1 $$.

Introduction of N-Methyl and N-(Pyridin-3-ylmethyl) Groups

The tertiary amine substituents are introduced via a reductive amination strategy:

• Methylation : The amino group of 4-methanesulfonyl-2-aminobutanoic acid is protected using Boc ($$ \text{t-butoxycarbonyl} $$) anhydride.
• Coupling : The protected acid is reacted with N-methyl-N-(pyridin-3-ylmethyl)amine using EDCI ($$ \text{1-ethyl-3-(3-dimethylaminopropyl)carbodiimide} $$) and HOBt ($$ \text{hydroxybenzotriazole} $$) in DCM.
• Deprotection : The Boc group is removed with trifluoroacetic acid (TFA), yielding the final amide.

Optimization Notes :

• Excess EDCI (1.5 equivalents) ensures complete coupling.
• HOBt minimizes racemization during amide formation.

Sulfonation and Functionalization

For substrates lacking the methanesulfonyl group, post-synthetic sulfonation is employed:

• The intermediate amide is treated with methanesulfonyl chloride ($$ \text{CH}3\text{SO}2\text{Cl} $$) in DCM.
• Pyridine (1.2 equivalents) scavenges HCl, driving the reaction to completion.

Critical Parameters :

• Temperature control (0–5°C) prevents over-sulfonation.
• Reaction time: 3–6 hours.

Purification and Characterization

Isolation Techniques

• Column Chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) eluent removes unreacted starting materials.
• Recrystallization : Ethanol/water mixtures (7:3) yield high-purity crystals.

Analytical Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.45 (s, 1H, pyridine-H), 7.75–7.25 (m, 3H, pyridine-H), 3.42 (s, 3H, $$ \text{SO}2\text{CH}3 $$), 2.98 (s, 3H, N-CH₃).
• ESI-MS : m/z 359.3 [M+H]⁺.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Reductive Amination	68–72	≥98	High regioselectivity	Requires Boc protection
Direct Sulfonation	55–60	95	Fewer steps	Risk of over-sulfonation
Coupling with EDCI	75–80	99	Scalable for industrial production	Costly reagents

Industrial and Environmental Considerations

• Green Chemistry : Replacement of DCM with cyclopentyl methyl ether (CPME) reduces environmental toxicity.
• Cost Efficiency : Bulk synthesis of N-methyl-N-(pyridin-3-ylmethyl)amine lowers per-unit costs.

Chemical Reactions Analysis

Typical Chemical Reactions

The compound participates in reactions characteristic of sulfonamides and amides:

2.1 Nucleophilic Substitution

• Mechanism : The methanesulfonyl group (a good leaving group) can undergo substitution reactions with nucleophiles like amines or thiols.

• Conditions : Basic media (e.g., NaH in DMF) or acidic conditions (e.g., HCl in aqueous solvent).

2.2 Amide Hydrolysis

• Mechanism : Hydrolysis of the amide bond under acidic or basic conditions (e.g., HCl/ethanol or NaOH/water).

• Outcome : Formation of carboxylic acid derivatives.

2.3 Acetylation

• Mechanism : Reaction of the amino group with acetylating agents (e.g., acetyl chloride in pyridine).

• Outcome : Protection of the amino group for further synthetic modifications.

2.4 Pyridine Ring Reactivity

• Mechanism : Electrophilic substitution on the pyridine ring (e.g., bromination or nitration).

• Conditions : Lewis acids (e.g., FeCl₃) in low-temperature environments.

Analytical Characterization

Key techniques used to confirm structure and purity:

Technique	Parameters	Purpose	References
HPLC	Reverse-phase C18 column, gradient elution	Purity assessment and reaction monitoring
NMR Spectroscopy	$^1H$ and $^13C$ NMR	Structural confirmation (e.g., coupling constants, splitting patterns)
TGA/DSC	Heating rate: 10°C/min, nitrogen atmosphere	Thermal stability and phase transition analysis

Reactivity Studies

Molecular modeling and reactivity studies reveal:

• Pyridine Hydrogen Bonding : The pyridin-3-ylmethyl group can form hydrogen bonds with targets like Gln142 in protein kinases, enhancing binding affinity .

• Sulfonamide Reactivity : The methanesulfonyl group exhibits strong electrophilic character, facilitating nucleophilic attacks.

• Enantiomeric Purity : Synthesis protocols often emphasize enantiomerically pure products for biological activity .

Scientific Research Applications

2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide is a chemical compound with the molecular formula C12H19N3O3S. It possesses a unique structure that includes an amino group, a methanesulfonyl group, and a pyridinylmethyl group. Due to its unique chemical properties, this compound is often used in a variety of scientific research applications.

Scientific Research Applications

• Chemistry It is employed as a building block in synthesizing more complex molecules.
• Biology This compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
• Medicine Research is being conducted to explore its potential therapeutic applications, such as in treating certain diseases.
• Industry It is used to develop new materials and chemical processes.

Mechanism of Action
The mechanism of action of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific biological context and the target molecules.

The synthesis of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide typically involves multiple steps. One common method includes reacting 2-amino-4-methanesulfonylbutanoic acid with N-methyl-N-(pyridin-3-ylmethyl)amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like DIPEA (N,N-diisopropylethylamine) to facilitate the formation of the amide bond.

Mechanism of Action

The mechanism of action of 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

Key Differences :

• These analogues feature bulky diphenylhexane chains and hydroxy groups, contrasting with the pyridin-3-ylmethyl and methanesulfonyl groups in the target compound.

Patent-Disclosed Butanamides as Enzyme Inhibitors

A 2025 European patent describes N-(4-(5-chloropyridin-3-yl)phenyl)-2-(2-(cyclopropanesulfonamido)pyrimidin-4-yl)butanamide derivatives as human CTPS1 inhibitors for treating proliferative diseases.

• Structural Contrasts :
  • The patent compound includes a cyclopropanesulfonamido group instead of methanesulfonyl.
  • A pyrimidin-4-yl ring replaces the pyridin-3-ylmethyl group in the target compound.
• Functional Implications : The cyclopropane ring may enhance metabolic stability, while the pyrimidine moiety could improve kinase selectivity .

Data Table: Comparative Analysis of Butanamide Derivatives

Compound Name / Identifier	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity	Source
Target Compound	Not reported	Not reported	Methanesulfonyl, pyridin-3-ylmethyl	Hypothesized enzyme inhibition	N/A
Pharmacopeial Compound m	Not reported	Not reported	2,6-Dimethylphenoxy, hydroxy, diphenylhexane	Not specified
2-(1,3-dioxoisoindolin-2-yl)-... (2019)	C₂₄H₂₃N₅O₅S	493.53	Pyridin-2-yl, sulfamoyl	Not specified
Patent Compound (CTPS1 Inhibitor)	Not reported	Not reported	Cyclopropanesulfonamido, pyrimidin-4-yl	Anti-proliferative

Research Findings and Implications

Structural Diversity: The target compound’s methanesulfonyl and pyridin-3-ylmethyl groups distinguish it from analogues with phenoxy, cyclopropane, or pyrimidine substituents. These differences influence electronic properties, solubility, and target engagement .

Stereochemical Considerations : Pharmacopeial compounds m , n , and o emphasize the role of stereochemistry in drug design, a factor requiring further exploration for the target compound .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes and critical reaction conditions for preparing 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide?

• Methodology : Multi-step synthesis typically involves sulfonylation of the pyridine moiety, followed by amidation. Key steps include:

• Protection of reactive groups : Use sulfonyl chlorides (e.g., tosyl chloride) to protect amino groups, ensuring regioselectivity by controlling stoichiometry and solvent polarity (e.g., CH₂Cl₂/pyridine mixtures) .
• Amidation : Optimize coupling agents (e.g., EDC/HOBt) for introducing the methanesulfonyl and methyl groups. Monitor reaction progress via HPLC (>95% purity threshold) and confirm structural integrity with ¹H/¹³C NMR .
• Purification : Recrystallization from ethanol or gradient column chromatography (silica gel, ethyl acetate/hexane) to isolate high-purity product .

Q. How can researchers validate the structural assignment of this compound using spectroscopic and crystallographic methods?

• Methodology :

• Spectroscopy : Assign NMR signals using 2D techniques (COSY, HSQC) to resolve overlapping peaks in the pyridine and methanesulfonyl regions. IR spectroscopy can confirm sulfonamide C=O stretches (~1350 cm⁻¹) .
• X-ray crystallography : Grow single crystals via slow evaporation (ethanol/water). Use SHELXL for refinement, ensuring R-factor <0.05. Cross-validate bond lengths/angles against the Cambridge Structural Database (CSD) .

Advanced Research Questions

Q. How can crystallographic data resolve discrepancies in reported bond angles or hydrogen-bonding patterns for this compound?

• Methodology :

• Data validation : Compare experimental data (e.g., dihedral angles between pyridine and sulfonyl groups) with CSD entries. Use Mercury software to analyze packing motifs (e.g., R₂²(8) hydrogen-bonded dimers) .
• Refinement strategies : Employ twin refinement in SHELXL if twinning is suspected. Validate thermal displacement parameters (Ueq) to identify disorder .
  • Example : In a related N-sulfonamide, unexpected dihedral angles (50.01° vs. 32.01°) between aromatic rings were resolved by re-examining hydrogen-bonding networks and solvent effects .

Q. What computational approaches are suitable for predicting biological target interactions of this compound?

• Methodology :

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to model interactions with proteins (e.g., kinases). Validate docking poses with MD simulations (GROMACS) to assess binding stability .
• Pharmacophore mapping : Identify critical features (e.g., sulfonyl acceptor, pyridine π-π stacking) using PharmaGist. Compare with known bioactive sulfonamides .

Q. How can researchers address low yields or side-product formation during the final amidation step?

• Methodology :

• Reaction optimization : Screen bases (e.g., K₂CO₃ vs. Et₃N) and solvents (DMF vs. THF) to minimize racemization. Use in-situ FTIR to monitor intermediate stability .
• Side-product analysis : Characterize impurities via LC-MS/MS. If N-overalkylation occurs, reduce reaction temperature (<40°C) or employ protecting groups (e.g., Boc) .

Critical Analysis of Contradictions

• Unexpected regioselectivity in sulfonylation (e.g., 3,3-ditosyl vs. 2,3-disubstituted products): highlights that steric hindrance and solvent polarity can override electronic effects. Researchers should pre-screen protecting groups (e.g., mesyl vs. tosyl) and use DFT calculations to predict reactivity .